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Compound of Interest

Compound Name: 4-Aminoisobenzofuran-1,3-dione

Cat. No.: B094892

An In-depth Technical Guide to the Safe Handling of 4-Aminoisobenzofuran-1,3-dione

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the safety and handling protocols for chemical reagents is paramount. This
guide provides a detailed overview of the safety data and handling precautions for 4-
Aminoisobenzofuran-1,3-dione (CAS No: 17395-99-2), a key intermediate in medicinal
chemistry and materials science.[1]

Chemical Identification and Physical Properties

4-Aminoisobenzofuran-1,3-dione is a solid, light yellow to yellow crystalline powder.[2] It is
recognized for its role as a versatile precursor in synthesizing complex nitrogen- and oxygen-
containing heterocyclic systems.[1]
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Property Value Source
CAS Number 17395-99-2 [31[4][5][6][7]
Molecular Formula C8H5NO3 [21[31[4][5][7]
Molecular Weight 163.13 g/mol [1112][4116]1[7]
Appearance Light yellow to yellow Solid [2]

Melting Point 193-194 °C [2]

Boiling Point 384.8+£25.0 °C (Predicted) [2]

Density 1.555+0.06 g/cm3 (Predicted) [2]

Purity >95% [3114]

Hazard Identification and Classification

This compound is classified as hazardous. The GHS pictograms and hazard statements

indicate potential health risks upon exposure.

GHS Pictogram Signal Word Hazard Statements
H302: Harmful if swallowed.[2]
[3] H312: Harmful in contact
with skin.[3] H315: Causes
GHSO07 Warning skin irritation.[2] H319: Causes

serious eye irritation.[2] H332:
Harmful if inhaled.[2][3] H335:
May cause respiratory
irritation.[2]

Handling and Storage Protocols

Proper handling and storage are critical to minimize risk.

Handling:
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e Ventilation: Use only outdoors or in a well-ventilated area.[8][9] Facilities should be equipped
with a local exhaust ventilation system to control exposure.

» Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[8][9] Do not
eat, drink, or smoke when using this product.

e Avoid Contact: Avoid contact with skin, eyes, and personal clothing.[8]
e Avoid Inhalation: Avoid breathing dust, fumes, or spray.[3][9]

Storage:

Conditions: Store in a tightly-closed container in a cool, dry, and well-ventilated place.[8][10]

Environment: Keep in a dark place under an inert atmosphere.[3][4][5]

Temperature: Recommended storage temperature is 2-8°C.[3][4][5][6]

Incompatibilities: Keep away from incompatible substances and sources of ignition.[8]

Exposure Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to exposure control is essential, incorporating engineering controls,
administrative controls, and personal protective equipment.

Caption: Logical workflow for safe chemical handling.
Recommended PPE:
o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[8][10]

» Skin Protection: Wear protective gloves and impervious clothing to prevent skin exposure.[8]
[9][10]

» Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved dust respirator.
[11]
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First Aid and Emergency Procedures

Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Measures

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

provide oxygen. Obtain medical aid.[8][9]

Immediately flush skin with running water for at
) least 15 minutes while removing contaminated
Skin Contact ) . . .
clothing and shoes. Obtain medical aid

immediately.[8]

Immediately flush open eyes with running water

for at least 15 minutes. Remove contact lenses
Eye Contact ) ] o

if present and easy to do. Continue rinsing and

obtain medical aid immediately.[3]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion ) i ] ]
unconscious person. Obtain medical aid

immediately.[8]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical
foam.[8][10]

o Specific Hazards: Thermal decomposition may generate irritating and highly toxic gases,
including carbon and nitrogen oxides.[8]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[8][10]

Accidental Release Measures:
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o Personal Precautions: Wear protective equipment and keep unprotected personnel away.
Ensure adequate ventilation and remove all sources of ignition.[8]

e Environmental Precautions: Prevent the product from entering drains, waterways, or soil.[8]

e Containment and Cleanup: Vacuum, sweep up, or absorb with inert material and place it into
a suitable disposal container.[8] Consult local regulations for disposal.

Experimental Workflow: Safe Use in a Laboratory
Setting

The following diagram outlines a standard workflow for handling 4-Aminoisobenzofuran-1,3-

dione, emphasizing safety at each step.
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Start: Receive Chemical

1. Log & Store
- Temp: 2-8°C
- Inert Atmosphere
- Tightly Sealed

Retrieve from storage

2. Prepare for Reaction
- Don PPE
- Work in Fume Hood

3. Weigh Solid
- Use anti-static weigh boat
- Minimize dust creation

4. Add to Reaction Vessel
- Controlled addition
- Monitor reaction

After reaction completion

5. Decontaminate & Clean
- Clean glassware
- Wipe down surfaces

6. Waste Disposal

- Segregate solid/liquid waste
- Follow institutional protocols

Click to download full resolution via product page

Caption: Standard laboratory workflow for handling solid reagents.
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This guide is intended to provide comprehensive safety information for trained professionals.
Always consult the specific Safety Data Sheet (SDS) provided by the supplier before use and
adhere to all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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